Cas no 1018143-59-3 (1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidin-4-amine)

1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidin-4-amine structure
1018143-59-3 structure
Product Name:1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidin-4-amine
CAS No:1018143-59-3
MF:C13H17F3N4
MW:286.296092748642
MDL:MFCD09701795
CID:3159121
PubChem ID:25247819
Update Time:2025-04-21

1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-amine
    • 1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidin-4-amine
    • AKOS005167838
    • 1018143-59-3
    • 1-[4-CYCLOPROPYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-4-PIPERIDINAMINE
    • STK352207
    • EN300-231636
    • TQB14359
    • 1-(4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)piperidin-4-amine
    • MDL: MFCD09701795
    • Inchi: 1S/C13H17F3N4/c14-13(15,16)11-7-10(8-1-2-8)18-12(19-11)20-5-3-9(17)4-6-20/h7-9H,1-6,17H2
    • InChI Key: DOLNATIGNWHLHH-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C2CC2)=NC(=N1)N1CCC(CC1)N)(F)F

Computed Properties

  • Exact Mass: 286.14053105Da
  • Monoisotopic Mass: 286.14053105Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 389.3±52.0 °C at 760 mmHg
  • Flash Point: 189.3±30.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidin-4-amine Security Information

1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidin-4-amine Pricemore >>

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Chemenu
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